Cas no 1427452-54-7 (8-fluoro-1,2,4triazolo1,5-apyridine)

• Product Name: 8-fluoro-1,2,4triazolo1,5-apyridine
• CAS No: 1427452-54-7
• MF: C₆H₄FN₃
• MW: 137.114463806152
• CID: 4603969
• PubChem ID: 130065018
• Update Time: 2025-11-06

8-fluoro-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridine, 8-fluoro-
• 8-fluoro-1,2,4triazolo1,5-apyridine

• Inchi： 1S/C6H4FN3/c7-5-2-1-3-10-6(5)8-4-9-10/h1-4H
• InChI Key： KAGBXLALZNNNME-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=CC=C2F

Additional information on 8-fluoro-1,2,4triazolo1,5-apyridine

Introduction to 8-Fluoro-1,2,4-Triazolo[1,5-a]pyridine (CAS No. 1427452-54-7)

8-Fluoro-1,2,4-triazolo[1,5-a]pyridine (CAS No. 1427452-54-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 8-fluoro-1,2,4-triazolo[1,5-a]pyridine make it an attractive scaffold for the development of novel drugs and chemical probes.

The chemical structure of 8-fluoro-1,2,4-triazolo[1,5-a]pyridine consists of a triazolopyridine core with a fluorine substituent at the 8-position. This fluorine atom plays a crucial role in modulating the compound's physicochemical properties and biological activity. Fluorinated compounds are often preferred in drug design due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the fluorine atom in 8-fluoro-1,2,4-triazolo[1,5-a]pyridine can enhance its lipophilicity and alter its binding affinity to target proteins.

In recent years, 8-fluoro-1,2,4-triazolo[1,5-a]pyridine has been extensively studied for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of research has been its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that derivatives of 8-fluoro-1,2,4-triazolo[1,5-a]pyridine exhibit potent inhibitory activity against kinases such as Abl and Src, which are implicated in cancer and inflammatory diseases.

Beyond kinase inhibition, 8-fluoro-1,2,4-triazolo[1,5-a]pyridine has also shown promise in other therapeutic areas. Research has demonstrated its potential as an antiviral agent against various viral infections. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 8-fluoro-1,2,4-triazolo[1,5-a]pyridine exhibited significant antiviral activity against influenza A virus. This finding highlights the broad-spectrum biological activity of this compound and its potential for further development as a therapeutic agent.

The synthetic accessibility of 8-fluoro-1,2,4-triazolo[1,5-a]pyridine is another factor that contributes to its appeal in medicinal chemistry. Various synthetic routes have been developed to prepare this compound and its derivatives efficiently. One common approach involves the reaction of 8-fluoropyridin-3(2H)-one with hydrazine or other suitable reagents to form the triazolopyridine core. The modular nature of this synthesis allows for easy modification and functionalization at different positions of the molecule, facilitating the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

In addition to its direct therapeutic applications, 8-fluoro-1,2,4-triazolo[1,5-a]pyridine has also found use as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate specific biological targets and are valuable tools for understanding cellular processes and validating therapeutic targets. The ability to design and synthesize derivatives with tailored properties makes 8-fluoro-1,2,4-triazolo[1,5-a]pyridine an excellent candidate for developing such probes.

The safety profile of 8-fluoro-1,2,4-triazolo[1,5-a]pyridine is another important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at effective doses. However, further investigations are necessary to fully assess its safety and efficacy in humans. Clinical trials are currently underway to evaluate the potential of specific derivatives of 8-fluoro-1,2,4-triazolo[1,5-a]pyridine for various indications.

In conclusion, 8-fluoro-1,2,4-triazolo[1,5-a]pyridine (CAS No. 1427452-54-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive scaffold for the development of new drugs and chemical probes. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.